Cas no 765875-70-5 (ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate)

• Product Name: ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate
• CAS No: 765875-70-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5942748
• PubChem ID: 9990293
• Update Time: 2025-06-10

ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate
• AKOS012259917
• EN300-4245740
• 765875-70-5

• Inchi： 1S/C9H15N3O2/c1-3-14-9(13)7(10)4-8-6(2)11-5-12-8/h5,7H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： DVAGAVHAGDDHFF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC1=C(C)NC=N1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate

Ethyl 2-Amino-3-(4-Methyl-1H-Imidazol-5-yl)propanoate (CAS No. 765875-70-5): A Comprehensive Overview

Ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate (CAS No. 765875-70-5) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as ethyl 2-amino-3-(4-methylimidazol-5-yl)propanoate, is a derivative of amino acids and imidazole, which are fundamental building blocks in biological systems. Its unique structure and properties make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate consists of an ethyl ester group, an amino group, and a 4-methylimidazole ring. The presence of these functional groups imparts specific chemical and biological properties to the compound. The ethyl ester group is hydrophobic and can be easily hydrolyzed to form the corresponding carboxylic acid, which is a common strategy in drug design to improve solubility and bioavailability. The amino group provides the compound with basic properties and can participate in hydrogen bonding, which is crucial for interactions with biological targets. The 4-methylimidazole ring is a well-known moiety found in many biologically active compounds, including histidine and histamine, which are involved in various physiological processes.

Recent research has highlighted the potential of ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate in the development of novel therapeutic agents. For instance, studies have shown that this compound can act as a precursor for the synthesis of imidazole-based drugs with anti-inflammatory, antiviral, and anticancer activities. One notable application is in the synthesis of imidazole-based inhibitors of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and have been implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its role as a synthetic intermediate, ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate has been investigated for its biological activity. Research has demonstrated that this compound can modulate the activity of certain enzymes and receptors, making it a valuable tool for studying cellular processes. For example, it has been shown to inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This property makes it a potential lead compound for the development of new drugs targeting these pathways.

The synthesis of ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate can be achieved through various methods. One common approach involves the reaction of ethanolamine with 4-methylimidazole in the presence of an appropriate coupling reagent. Another method involves the alkylation of an imidazole derivative followed by esterification with ethanol. These synthetic routes provide flexibility in terms of scalability and purity, making it suitable for both laboratory-scale research and industrial production.

The safety profile of ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate is an important consideration for its use in pharmaceutical research. While it is generally considered safe when handled properly, standard laboratory precautions should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following established safety protocols for handling chemicals.

In conclusion, ethyl 2-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate (CAS No. 765875-70-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it a valuable intermediate in the synthesis of bioactive molecules and a promising lead compound for drug discovery. Ongoing research continues to uncover new applications and insights into its biological activities, further solidifying its importance in the field.